(4-Bromophenyl)(pyridin-2-yl)methanamine hcl

• IUPAC Name: (4-bromophenyl)-pyridin-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C12H11BrN2.ClH/c13-10-6-4-9(5-7-10)12(14)11-3-1-2-8-15-11;/h1-8,12H,14H2;1H
• InChI Key: NNERKGVXQBQKNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(C2=CC=C(C=C2)Br)N.Cl
• Molecular Formula: C12H12BrClN2
• Molecular Weight: 299.59 g/mol

Description

“(4-Bromophenyl)(pyridin-2-yl)methanamine hcl” is a chemical compound with the CAS Number: 2135332-60-2. It has a molecular weight of 299.6 and its IUPAC name is (4-bromophenyl) (pyridin-2-yl)methanamine hydrochloride. The compound is typically in the form of a pale-yellow to yellow-brown solid.

Scientific Research Applications

• Detection of Heavy Metal Ions :

  • Aggrwal et al. (2021) reported that compounds derived from (pyridine-2-yl)methanamine, including (4-Bromophenyl)(pyridin-2-yl)methanamine HCl, have potential applications in the selective detection of Hg2+ and Ni2+ ions. These compounds are characterized through NMR, FTIR, mass spectrometry, and X-ray diffraction experiments, indicating their utility in environmental monitoring and safety applications (Aggrwal et al., 2021).

• Catalytic Applications :

  • Roffe et al. (2016) found that derivatives of 1-(3-(Pyridin-2-yl)phenyl)methanamine, a related compound, show promising catalytic activity. This suggests potential applications of (4-Bromophenyl)(pyridin-2-yl)methanamine HCl in catalysis, particularly in reactions involving C-H bond activation (Roffe et al., 2016).

• Photocytotoxicity in Cancer Research :

  • Basu et al. (2015) and (2014) demonstrated that iron(III) complexes incorporating phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, a structure similar to (4-Bromophenyl)(pyridin-2-yl)methanamine HCl, display remarkable photocytotoxicity in red light, which could be explored in targeted cancer therapy. These complexes showed efficacy in generating reactive oxygen species and causing cell death through apoptosis (Basu et al., 2014) (Basu et al., 2015).

• Anticancer Activity :

  • Mbugua et al. (2020) investigated palladium (Pd)II and platinum (Pt)II complexes based on Schiff base ligands similar to (4-Bromophenyl)(pyridin-2-yl)methanamine HCl. These complexes demonstrated significant anticancer activity against various human cancer cell lines, suggesting the potential use of (4-Bromophenyl)(pyridin-2-yl)methanamine HCl in developing new anticancer agents (Mbugua et al., 2020).

• Molecular Structure and Chemical Reactions :

  • Xu et al. (2014) studied cyclometalated complexes involving 2-(4-bromophenyl)pyridine, closely related to (4-Bromophenyl)(pyridin-2-yl)methanamine HCl. They explored their luminescent properties and applications in catalytic reactions, indicating the relevance of this compound in material science and catalysis (Xu et al., 2014).

Safety And Hazards

The safety information for “(4-Bromophenyl)(pyridin-2-yl)methanamine hcl” is available in its Material Safety Data Sheet (MSDS). It’s important to handle this compound with appropriate safety measures to prevent any potential hazards.